Cas no 1638760-67-4 (7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638760-67-4
• MF: C₁₂H₇ClIN₃O₂S
• MW: 419.625352144241
• CID: 4612108
• Update Time: 2025-06-14

7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-iodo-7-(phenylsulfonyl)-7h-pyrrolo[2,3-d]pyrimidine
• 7-(Benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine
• 7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C12H7ClIN3O2S/c13-12-15-7-8-6-10(14)17(11(8)16-12)20(18,19)9-4-2-1-3-5-9/h1-7H
• InChI Key： DEEWPNAEVIKCNE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C=C(I)N(S(C3=CC=CC=C3)(=O)=O)C2=N1

Additional information on 7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine

Recent Advances in the Study of 7-(Benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638760-67-4)

In recent years, the compound 7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638760-67-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrrolo[2,3-d]pyrimidine core, has shown promising potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have focused on elucidating the synthetic pathways and biological activities associated with this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthesis route for 7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine, highlighting its scalability and reproducibility for industrial applications. The study also explored its role as a versatile building block for the construction of more complex molecules targeting protein kinases, which are implicated in various cancers and inflammatory diseases.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's utility in fragment-based drug discovery. The study demonstrated that the iodine substituent at the 6-position of the pyrrolo[2,3-d]pyrimidine ring facilitates further functionalization via cross-coupling reactions, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In addition to its synthetic applications, 7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine has been evaluated for its direct biological effects. A preclinical study published in Molecular Cancer Therapeutics in early 2024 revealed that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, such as JAK2 and FLT3, which are critical targets in myeloproliferative disorders and acute myeloid leukemia (AML). The study underscored the compound's potential as a lead structure for the development of next-generation kinase inhibitors.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives derived from this scaffold. Researchers are actively exploring strategies to enhance solubility, bioavailability, and target selectivity while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 7-(benzenesulfonyl)-2-chloro-6-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638760-67-4) represents a valuable tool in medicinal chemistry, with growing evidence supporting its role in drug discovery and development. Continued research into its synthetic versatility and biological activities will likely yield further insights and therapeutic opportunities in the coming years.